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Compound of Interest

Compound Name: Pik-75

Cat. No.: B1354059

Pik-75 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on the storage, handling, and troubleshooting of Pik-75 to ensure
experimental success.

Frequently Asked Questions (FAQs)

Q1: What is Pik-75 and what is its mechanism of action?

Pik-75 is a potent and selective inhibitor of the p110a isoform of phosphoinositide 3-kinase
(PI3K) and also demonstrates strong inhibitory activity against DNA-dependent protein kinase
(DNA-PK).[1][2] It is cell-permeable and functions by blocking the PI3K/Akt signaling pathway,
which is crucial for cell survival, proliferation, and growth.[2] By inhibiting PI3K, Pik-75 prevents
the phosphorylation of Akt and the activation of downstream effectors like mTORCL1.[2] Its
ability to induce apoptosis (programmed cell death) rather than just cell cycle arrest makes it a
subject of interest in cancer research.[1][3]

Q2: How should | store powdered, solid Pik-75?

Solid Pik-75 should be stored at -20°C under desiccating conditions. When stored correctly, the
powder is stable for at least three to four years.[2][4]

Q3: How should | prepare and store Pik-75 stock solutions?
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It is recommended to prepare a concentrated stock solution in 100% dimethyl sulfoxide
(DMSO).[4] This stock solution is stable for extended periods when stored properly. To avoid
degradation from repeated freeze-thaw cycles, the stock solution should be aliquoted into
smaller, single-use volumes.[4] For in vivo experiments, working solutions should be prepared
fresh on the day of use.[1]

Q4: What is the solubility of Pik-757?

Pik-75 has poor water solubility.[5][6] It is most commonly dissolved in DMSO, though solubility
values from different suppliers vary.[2][4] It is critical to use fresh, anhydrous DMSO, as
absorbed moisture can significantly reduce the compound's solubility.[4]

Q5: Is Pik-75 stable in aqueous media?

Pik-75 has limited stability in agueous solutions and in vivo.[3] For this reason, working
solutions for cell culture or in vivo studies should be prepared immediately before use by
diluting the DMSO stock solution into the appropriate aqueous buffer or media.[1][7]

Data Summary Tables

Table 1: Recommended Storage Conditions for Pik-75

Storage . Key
Form Duration .
Temperature Recommendations
Store under
Solid Powder -20°C > 3 years[2][4] desiccating

conditions.

o Aliguot to avoid
Stock Solution (in

-80°C 6 months - 1 year[1][4] freeze-thaw cycles;
DMSO) _
protect from light.[1][4]
Stock Solution (in Suitable for short-term
-20°C 1 month[1][4]
DMSO) storage.[4]

Table 2: In Vitro Inhibitory Activity of Pik-75
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Target ICso0 Value Notes

Primary target; highly selective
p110a 5.8 nM[1][2] yiarg .g Y

over other PI3K isoforms.
DNA-PK 2 nM[1] Potent inhibitor.
pl10y 76 nM[1] Moderate inhibition.
pl110d 510 nM[4] Lower potency.

Over 200-fold less potent
p110pB 1.3 uM[1]

compared to p110a.[1]
MTORCL1 ~1 uM[1][8] Inhibits downstream signaling.

Table 3: Solubility of Pik-75

Solvent Concentration Recommendations
Recommended for preparing
concentrated stock solutions.

DMSO 0.25 - 98 mg/mL[2][4]

Use fresh, anhydrous DMSO.
[4]

DMF ~0.5 mg/mL[2] An alternative organic solvent.
Not suitable for direct

Water Insoluble[6] ) )
dissolution.

Not suitable for direct

Ethanol Insoluble[6]

dissolution.

Troubleshooting Guides

Problem: My Pik-75 precipitated after | diluted the DMSO stock into my aqueous cell culture

medium.

e Cause: This is a common issue known as "salting out” that occurs when a compound that is

highly soluble in an organic solvent is diluted into an aqueous buffer where it has poor
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solubility.[7]

e Solution 1 (Immediate Use): For many compounds, the precipitate will redissolve with gentle
mixing.[7] Try vortexing the solution for a few minutes or sonicating it briefly.[7] Gently
warming the solution to 37°C can also help.[7] Ensure the precipitate is fully dissolved before
adding it to your cells or experiment.

e Solution 2 (Prevention): Minimize the percentage of DMSO in your final working solution.
While a final concentration of 0.1% DMSO is tolerated by most cell lines, higher
concentrations can cause both solubility issues and cellular toxicity. Always run a vehicle
control (medium with the same final concentration of DMSO) in your experiments.

Problem: | am seeing inconsistent or no effect in my cell-based assays.

e Cause 1. Compound Degradation: Pik-75 has limited stability in aqueous solutions.[3] If you
prepare a large volume of working solution and use it over several hours, the compound may
be degrading, leading to variable results.

o Solution: Prepare your working dilutions fresh from the DMSO stock immediately before
each experiment.[1] Do not store Pik-75 in agueous media.

o Cause 2: Improper Storage: Repeated freeze-thaw cycles of the main DMSO stock can lead
to compound degradation.[4]

o Solution: Aliquot your DMSO stock solution into single-use vials upon initial preparation
and store them at -80°C for long-term stability or -20°C for short-term use.[1][4]

o Cause 3: Cell Line Sensitivity: Not all cell lines are equally sensitive to PI3K inhibition. The
genetic background of your cells, particularly the status of the PIBK/PTEN pathway, can
dramatically influence the response to Pik-75.[3]

o Solution: Confirm the ICso of Pik-75 in your specific cell line by performing a dose-
response curve. Review literature to ensure you are using an appropriate concentration
range.

Problem: The vial of solid Pik-75 | received appears to be empty.
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e Cause: If you ordered a small quantity (e.g., 1 or 5 mg), the compound may be present as a
thin, crystalline film or a small amount of powder at the bottom or in the cap of the vial,
making it difficult to see.[9]

o Solution: Do not discard the vial. Assume the full amount of product is present. Prepare your
stock solution by adding the appropriate volume of solvent (e.g., DMSOQ) directly to the vial to
dissolve the entire contents.[9] Briefly centrifuge the vial before opening to ensure any
material in the cap is collected at the bottom.[9]

Experimental Protocols & Methodologies

Protocol 1: Preparation of a 10 mM Pik-75 Stock
Solution

This protocol is for preparing a standard concentrated stock solution in DMSO.
Materials:

o Pik-75 solid (Molecular Weight will be specified by the supplier, e.g., 488.74 g/mol for the
HCI salt form).

e Anhydrous, sterile-filtered DMSO.
 Sterile microcentrifuge tubes or cryovials.
Methodology:

o Preparation: Allow the vial of solid Pik-75 to equilibrate to room temperature before opening
to prevent condensation. Briefly centrifuge the vial to collect all the powder at the bottom.[9]

» Calculation: Calculate the volume of DMSO required. For example, to make a 10 mM stock
from 5 mg of Pik-75 (MW: 488.74 g/mol ):

o Volume (L) = Mass (g) / (Concentration (mol/L) * MW ( g/mol))

o Volume (L) = 0.005 g / (0.010 mol/L * 488.74 g/mol ) = 0.001023 L = 1023 pL
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 Dissolution: Add the calculated volume of DMSO directly to the manufacturer's vial. Cap
tightly and vortex thoroughly for several minutes until the solid is completely dissolved.
Gentle warming (37°C) or brief sonication can be used to aid dissolution if necessary.[7]

» Aliquoting and Storage: Dispense the stock solution into single-use, light-protected aliquots
(e.g., 20 pL) in sterile cryovials. Store the aliquots at -80°C for long-term storage (up to 1
year) or -20°C for short-term storage (up to 1 month).[1][4]

Protocol 2: General Method for an In Vitro Cell Viability
Assay (e.g., MTT)

This protocol outlines a typical workflow for assessing the effect of Pik-75 on cell viability.

Methodology:

Cell Seeding: Plate your cells in a 96-well plate at a predetermined optimal density and allow
them to adhere overnight in a 37°C, 5% CO: incubator.

o Compound Preparation: On the day of treatment, thaw a single-use aliquot of your 10 mM
Pik-75 DMSO stock. Prepare serial dilutions of the stock solution in your cell culture
medium. It is crucial to prepare these working solutions immediately before use.

e Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the various concentrations of Pik-75. Include a "vehicle-only" control (medium
with the highest final concentration of DMSO used) and an "untreated” control.

« Incubation: Incubate the plate for the desired duration (e.g., 48-72 hours).[4]

 Viability Assessment: After incubation, assess cell viability using a standard method such as
the MTT assay.[4] This involves adding MTT reagent to each well, incubating for 3-4 hours,
and then solubilizing the resulting formazan crystals with a solubilization solution (e.g., 10%
SDS in 0.01 M HCI).[4]

o Data Analysis: Read the absorbance on a plate reader at the appropriate wavelength (e.g.,
570 nm).[4] Calculate cell viability as a percentage relative to the vehicle-treated control cells
and plot a dose-response curve to determine the ICso value.
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Visualizations
Pik-75 Mechanism of Action
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of Pik-75 on the p110a
subunit.

Recommended Experimental Workflow
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Caption: Recommended workflow for handling Pik-75 from receipt to experimental use.
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Troubleshooting Inconsistent Results

Is the vehicle control (DMSO)
behaving as expected?

Action: Test for DMSO toxicity.
Ensure final concentration is low
(e.g., <0.5%) and consistent.

Have you run a full
dose-response curve?

es

Yes

Is the assay protocol optimized?

Inconsistent or No Effect
in Cell-Based Assay

Is the compound preparation correct?

es

Was the stock solution
stored correctly (-80°C, aliquoted)?

es No

Action: Re-prepare stock solution
from fresh powder. Ensure proper
aliquoting and storage.

Was the working solution
made fresh before use?

es No

Action: Always prepare working
solutions immediately before use.
Do not store in aqueous media.

es

No

Action: Determine the ICso for
your specific cell line to find
the optimal concentration range.

Problem Likely Solved
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Caption: A logical decision tree for troubleshooting inconsistent experimental results with Pik-
75.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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